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Compound of Interest

Compound Name: (Phenylsulfonimidoyl)benzene

Cat. No.: B183011

This technical guide provides a comprehensive overview of (Phenylsulfonimidoyl)benzene,
also known by its more common synonym S,S-Diphenylsulfilimine. The content is tailored for
researchers, scientists, and drug development professionals, offering a detailed look into its
nomenclature, chemical properties, synthesis, and reactivity. While information on the direct
biological activity and signaling pathways of the parent compound is limited in publicly available
literature, this guide summarizes the known chemical data and provides context for its potential
applications based on related compounds.

Nomenclature and CAS Number

The nomenclature of (Phenylsulfonimidoyl)benzene can be ambiguous, with several
synonyms and CAS Registry Numbers in use. The most commonly accepted identifiers are
detailed below.
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Identifier

Value

Notes

Common Name

S,S-Diphenylsulfilimine

Most frequently used name in

chemical literature.

Systematic Name

(Phenylsulfonimidoyl)benzene

IUPAC Name imino(diphenyl)-A*-sulfane -

CAS Registry Number 36744-90-8 For the anhydrous form.

CAS Registry Number 68837-61-6 For the monohydrate form.
Other CAS NUMbers 97731.83.5 Associated with the systematic

name.

Physicochemical Properties

A summary of the key physicochemical properties of S,S-Diphenylsulfilimine monohydrate is

provided in the table below.

Property Value Reference
Molecular Formula C12H11NS (anhydrous) PubChem
C12H13NOS (monohydrate) [11[2]

Molecular Weight 201.29 g/mol (anhydrous) PubChem

219.30 g/mol (monohydrate)

White to off-white powder or

Appearance [1]
crystals

Melting Point 67-71 °C (lit.)

Assay =97%

Experimental Protocols

Synthesis of S,S-Diphenylsulfilimine:

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.chembk.com/en/chem/S,S-diphenylsulfilimine%20monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/11435938
https://www.chembk.com/en/chem/S,S-diphenylsulfilimine%20monohydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

While a definitive, detailed protocol for the synthesis of the parent S,S-diphenylsulfilimine is not
readily available in a single source, a general approach involves the amination of diphenyl
sulfide. One common method is the reaction of diphenyl sulfide with chloramine-T or a similar
aminating agent.

A representative, generalized laboratory-scale synthesis is described below, based on common
synthetic routes for sulfilimines:

Materials:

e Diphenyl sulfide

e Chloramine-T trihydrate

e Methanol

» Dichloromethane

o Sodium hydroxide solution (e.g., 1 M)
e Brine

e Anhydrous magnesium sulfate
Procedure:

» Dissolve diphenyl sulfide in methanol in a round-bottom flask equipped with a magnetic
stirrer.

e Cool the solution in an ice bath.

e Slowly add a solution of chloramine-T trihydrate in methanol to the cooled diphenyl sulfide
solution.

» Allow the reaction mixture to stir at room temperature for several hours to overnight.

» Monitor the reaction progress by thin-layer chromatography (TLC).
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e Once the reaction is complete, remove the methanol under reduced pressure.

¢ Dissolve the residue in dichloromethane and wash with a sodium hydroxide solution to
remove the p-toluenesulfonamide byproduct.

e Wash the organic layer with water and then with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

e The crude S,S-diphenylsulfilimine can be purified by recrystallization or column
chromatography.

Logical Workflow for Synthesis:
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Generalized Synthesis of S,S-Diphenylsulfilimine

Reactants

Diphenyl Sulfide Chloramine-T
\ /[

Reaction in Methanol

Crude S,S-Diphenylsulfilimine

Purified S,S-Diphenylsulfilimine

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of S,S-Diphenylsulfilimine.
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Reactivity and Potential Applications

S,S-Diphenylsulfilimine is a versatile synthetic intermediate. Its reactivity has been explored in
nucleophilic aromatic substitution reactions.[3] For instance, it reacts with highly electron-
deficient aryl halides, such as 1-fluoro-2,4-dinitrobenzene, where the sulfilimine acts as a

nucleophile.[3]

While there is a lack of direct studies on the biological activities of
(Phenylsulfonimidoyl)benzene, the broader class of sulfonamides and related sulfur-
containing compounds are known to possess a wide range of biological effects, including
antimicrobial and anticancer properties. Derivatives of sulfilimines are being investigated for
their potential as antioxidants and enzyme inhibitors. Further research into the biological profile
of the parent compound could reveal interesting pharmacological properties.

Logical Relationship of Potential Research Areas:
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Potential Research Trajectory

(Phenylsulfonimidoyl)benzene
(Core Structure)

Synthesis of Derivatives
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Mechanism of Action Studies

Signaling Pathway Identification
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Caption: A diagram showing the logical progression from the core compound to potential
therapeutic applications.

Due to the absence of specific biological activity data for (Phenylsulfonimidoyl)benzene, no
signaling pathway diagrams can be provided at this time. The exploration of its biological
effects remains an open area for future research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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